Cas no 630-22-8 (2,2-Dimethylthiopropionamide)

2,2-Dimethylthiopropionamide structure
Product Name:2,2-Dimethylthiopropionamide
CAS No:630-22-8
Molecular Formula:C5H11NS
Molecular Weight:117.2125
MDL:MFCD09742834
CID:512906
PubChem ID:3031130
2,2-Dimethylthiopropionamide Properties
Names and Identifiers
-
- 2,2-Dimethylpropanethioamide
- 2,2,2-Trimethylthioacetamide
- 2,2-Dimethylthiopropionamide
- Propanethioamide,2,2-dimethyl-
- NSC 381432
- Neopentanethioamide
- Thiopivalamide
- Propanethioamide, 2,2-dimethyl-
- 2,2-dimethyl-thiopropionamide
- 2,2-dimethylthio propionamide
- NIOSH/UE4523000
- 2-Methyl-2-methylthiopropionamide
- FJZJUSOFGBXHCV-UHFFFAOYSA-N
- 9562AB
- NSC381432
- Propionamide, 2-methyl-2-methylthio-
- AKO
- SY029105
- SCHEMBL1026012
- DTXSID00388714
- DB-028038
- SCHEMBL12102191
- AS-10697
- UE45230000
- Z278180216
- 630-22-8
- Dabrafenib related; GW 441956X
- 2,2-dimethylpropanethioamide
- NSC-381432
- CS-0044786
- thiopivalamide
- MFCD09742834
- EN300-36990
- AKOS000150524
-
- MDL: MFCD09742834
- InChIKey: FJZJUSOFGBXHCV-UHFFFAOYSA-N
- Inchi: 1S/C5H11NS/c1-5(2,3)4(6)7/h1-3H3,(H2,6,7)
- SMILES: S=C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H]
Computed Properties
- Exact Mass: 117.06100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 117.06122053g/mol
- Heavy Atom Count: 7
- Complexity: 80.6
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 58.1
Experimental Properties
- LogP: 2.01890
- PSA: 58.11000
- Water Partition Coefficient: Soluble in water (10 g/L) (25°C).
- Boiling Point: 162.1°C at 760 mmHg
- Melting Point: 117-119 ºC (ethyl acetate hexane )
- Vapor Pressure: 2.2±0.3 mmHg at 25°C
- Flash Point: 51.9±22.6 ºC,
- Solubility: Slightly soluble (10 g/l) (25 º C),
- Density: 0.978±0.06 g/cm3 (20 ºC 760 Torr),
2,2-Dimethylthiopropionamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0037DV-250mg |
2,2-Dimethylpropanethioamide |
630-22-8 | 95% | 250mg |
$13.00 | 2025-02-19 | |
A2B Chem LLC | AB48739-250mg |
2,2-Dimethylpropanethioamide |
630-22-8 | 95% | 250mg |
$9.00 | 2024-04-19 | |
Aaron | AR0037M7-250mg |
2,2-Dimethylpropanethioamide |
630-22-8 | 95% | 250mg |
$4.00 | 2025-01-21 | |
Ambeed | A180910-250mg |
2,2-Dimethylpropanethioamide |
630-22-8 | 95% | 250mg |
$11.0 | 2025-02-27 | |
Apollo Scientific | OR936945-1g |
2,2-Dimethylpropanethioamide |
630-22-8 | 95% | 1g |
£60.00 | 2023-09-02 | |
Chemenu | CM244283-500g |
2,2-Dimethylpropanethioamide |
630-22-8 | 97% | 500g |
$1231 | 2024-04-06 | |
Crysdot LLC | CD13008094-25g |
2,2-Dimethylpropanethioamide |
630-22-8 | 95+% | 25g |
$297 | 2024-07-18 | |
Enamine | EN300-36990-0.05g |
2,2-dimethylpropanethioamide |
630-22-8 | 95% | 0.05g |
$19.0 | 2023-05-03 | |
eNovation Chemicals LLC | D327276-5g |
2,2-dimethylpropanethioamide |
630-22-8 | 98% | 5g |
$235 | 2022-09-06 | |
Fluorochem | 044516-10g |
2,2-Dimethylpropanethioamide |
630-22-8 | 95% | 10g |
£132.00 | 2022-03-01 |
2,2-Dimethylthiopropionamide Suppliers
atkchemica
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(CAS:630-22-8)2,2-Dimethylthiopropionamide
Order Number:CL15002
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:36
Price($):discuss personally
2,2-Dimethylthiopropionamide Related Literature
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Xianjin Zhu,Pinhua Li,Qing Shi Green Chem., 2016,18, 6373-6379
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Stéphanie Develay,Raphaël Tripier,Michel Le Baccon,Véronique Patinec,Guy Serratrice,Henri Handel Dalton Trans., 2005, 3016-3024
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3. A mononuclear nonheme {FeNO}6 complex: synthesis and structural and spectroscopic characterization†James J. Yan,Deepika G. Karmalkar,Kyle D. Sutherlin,Jin Kim,Yong-Min Lee,Yire Goo,Pradip K. Mascharak,Britt Hedman,Kenneth D. Karlin Chem. Sci., 2018,9, 6952-6960
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Taiji Okano,Yasuaki Kazuta Lab Chip, 2012,12, 2704-2711
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Mirian C. Santos,Joaquim A. Nóbrega J. Anal. At. Spectrom., 2007,22, 93-96
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Changdong Gu,Heng Zhang,Xiuli Wang,Jiangping Tu RSC Adv., 2013,3, 11807-11815
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Lixia Wang,Meilin Huang,Mingcheng Gao,Tayirjan Taylor Isimjan,Xiulin Yang Mater. Chem. Front., 2023,7, 2628-2636
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9. Biochemistry
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10. Contents
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